Cas no 196818-41-4 (Benzeneethanamine, N-methyl-3,5-bis(trifluoromethyl)-)

Benzeneethanamine, N-methyl-3,5-bis(trifluoromethyl)- structure
196818-41-4 structure
Product Name:Benzeneethanamine, N-methyl-3,5-bis(trifluoromethyl)-
CAS No:196818-41-4
MF:C11H11F6N
MW:271.202163934708
CID:3869826
PubChem ID:10934549
Update Time:2025-04-22

Benzeneethanamine, N-methyl-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, N-methyl-3,5-bis(trifluoromethyl)-
    • 2-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)-N-METHYLETHAN-1-AMINE
    • YUINNXXFLGQYDH-UHFFFAOYSA-N
    • AT44238
    • 2-[3,5-bis(trifluoromethyl)phenyl]-N-methylethanamine
    • AKOS017560708
    • 196818-41-4
    • SCHEMBL2895602
    • Inchi: 1S/C11H11F6N/c1-18-3-2-7-4-8(10(12,13)14)6-9(5-7)11(15,16)17/h4-6,18H,2-3H2,1H3
    • InChI Key: QEIBKLLSSWHWMK-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1)CCNC)(F)F

Computed Properties

  • Exact Mass: 271.07956833Da
  • Monoisotopic Mass: 271.07956833Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12Ų
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